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Compound of Interest

Compound Name: Solvent Orange 45

Cat. No.: B1143906

Solvent Orange 45 is a synthetic dye classified under the solvent dye category, bearing the
Colour Index number 11700.[1][2] It is recognized for its application in coloring a variety of
materials, including wood stains, printing inks, paints, and plastics.[3][4][5] This technical guide
delves into the fundamental chemical properties of Solvent Orange 45, specifically its
molecular formula and weight, presenting the data in a clear, comparative format for
researchers, scientists, and professionals in drug development.

Molecular Composition and Weight

The molecular identity of Solvent Orange 45 is complex, with sources indicating it is a cobalt
complex. This results in variations in the reported molecular formula and weight, which can be
attributed to the representation of either the organic ligand alone or the final metal complex.
The table below summarizes the available data.

Parameter Value Source
Molecular Formula (Ligand) C16H14N405 [1112][6]
Molecular Weight (Ligand) 342.31 g/mol [1][2][6]
Molecular Formula (Cobalt C32H24CoN8O10.H or 5171
Complex) C32H27CoN8010
Molecular Weight (Cobalt

742.54 g/mol [51[7]
Complex)
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It is crucial for researchers to consider the form of Solvent Orange 45 being referenced, as the
presence of cobalt significantly alters its molecular weight and chemical properties. The single
azo class structure of the organic component undergoes complexation with cobalt, typically in a
2:1 ligand-to-metal ratio.[2]

Synthesis Workflow

The manufacturing of Solvent Orange 45 involves a multi-step chemical synthesis process.
The logical relationship and workflow of this synthesis are illustrated in the diagram below. This
process begins with the diazotization of an aromatic amine, followed by a coupling reaction and
subsequent complexation with a cobalt salt.

Starting Materials

Synthesis Steps Final Product

Diazotization l Azo Coupling

2-Amino-4-nitrophenol Complexation with Cobalt Solvent Orange 45

Click to download full resolution via product page

Caption: Manufacturing workflow of Solvent Orange 45.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Solvent Orange 45 are
proprietary to manufacturers and are not publicly available in the reviewed literature. However,
the general manufacturing method involves the diazotization of 2-Amino-4-nitrophenol and its
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subsequent coupling with 3-Oxo-N-phenylbutanamide. The resulting product is then complexed
with a cobalt agent, filtered, dried, and crushed to obtain the final dye.[2] For analytical
purposes, standard techniques such as spectroscopy and chromatography would be employed
to verify the structure and purity of the compound, though specific methodologies for Solvent
Orange 45 are not detailed in the available search results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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